Cas no 1804864-83-2 (2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804864-83-2
• MF: C₉H₅ClF₃IN₂O
• MW: 376.501483678818
• CID: 4838612
• Update Time: 2025-05-22

2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H5ClF3IN2O/c10-4-6-5(1-2-15)7(3-8(14)16-6)17-9(11,12)13/h3H,1,4H2
• InChI Key： UQTVCMDWYKDBSO-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(CC#N)C(CCl)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 2.8
• Topological Polar Surface Area: 45.9

Additional information on 2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile

Comprehensive Overview of 2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804864-83-2)

The compound 2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804864-83-2) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, iodo, and trifluoromethoxy functional groups, make it a valuable building block for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science.

In recent years, the demand for halogenated pyridine derivatives like 2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile has surged, driven by advancements in medicinal chemistry and crop protection. The compound’s iodo and trifluoromethoxy substituents are particularly noteworthy, as they enhance metabolic stability and bioavailability in target molecules. This aligns with the growing interest in fluorinated compounds and their role in modern therapeutics.

The synthesis and applications of CAS No. 1804864-83-2 are often discussed in the context of cross-coupling reactions and heterocyclic chemistry. Its versatility allows for modifications at multiple sites, enabling the creation of diverse derivatives. For instance, the chloromethyl group can undergo nucleophilic substitution, while the iodo substituent is amenable to palladium-catalyzed couplings. Such properties make it a hotspot for queries related to custom synthesis and structure-activity relationship (SAR) studies.

From an industrial perspective, 2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile is often sought after for its potential in developing high-performance materials and electronic chemicals. The integration of trifluoromethoxy groups into organic frameworks is a trending topic, as these moieties improve thermal and chemical stability. This has led to increased searches for fluorinated pyridines and their applications in OLEDs and liquid crystals.

Environmental and regulatory considerations also play a role in the popularity of this compound. With the rise of green chemistry initiatives, researchers are exploring sustainable methods to synthesize halogenated intermediates like CAS No. 1804864-83-2. Questions about eco-friendly purification techniques and catalytic processes are frequently associated with this compound, reflecting the industry’s shift toward greener alternatives.

In summary, 2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804864-83-2) is a multifaceted compound with broad utility in pharmaceuticals, agrochemicals, and advanced materials. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like drug design and material innovation. As the scientific community continues to explore its potential, this compound remains a key player in cutting-edge chemical development.